Cas no 823175-11-7 (Benzoic acid, 4-[1-(hydroxymethyl)-3-phenyl-2-propynyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[1-(hydroxymethyl)-3-phenyl-2-propynyl]-, methyl ester
• CAS No: 823175-11-7
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 695761
• PubChem ID: 71419585
• Update Time: 2025-04-19

Benzoic acid, 4-[1-(hydroxymethyl)-3-phenyl-2-propynyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[1-(hydroxymethyl)-3-phenyl-2-propynyl]-, methyl ester
• methyl 4-(1-hydroxy-4-phenylbut-3-yn-2-yl)benzoate
• 823175-11-7
• DTXSID00838825

• Inchi： 1S/C18H16O3/c1-21-18(20)16-11-9-15(10-12-16)17(13-19)8-7-14-5-3-2-4-6-14/h2-6,9-12,17,19H,13H2,1H3
• InChI Key： PNBKSZGOWXHSPX-UHFFFAOYSA-N
• SMILES： OCC(C#CC1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 280.109944368g/mol
• Monoisotopic Mass: 280.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų